Cas no 2138354-43-3 (5-bromo-2,7-dicyclopropyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2,7-dicyclopropyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138354-43-3
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 6508093
• PubChem ID: 165483070
• Update Time: 2025-10-05

5-bromo-2,7-dicyclopropyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2,7-dicyclopropyl-1,2,4triazolo1,5-apyridine
• 2138354-43-3
• 5-bromo-2,7-dicyclopropyl-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104719

• Inchi： 1S/C12H12BrN3/c13-10-5-9(7-1-2-7)6-11-14-12(8-3-4-8)15-16(10)11/h5-8H,1-4H2
• InChI Key： ZIPDYCGUUMXIHL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC(C3CC3)=NN21)C1CC1

Computed Properties

• Exact Mass: 277.02146g/mol
• Monoisotopic Mass: 277.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2,7-dicyclopropyl-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine (CAS No. 2138354-43-3)

5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine, with the CAS number 2138354-43-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and two cyclopropyl groups in its structure confers unique chemical and biological properties that make it a promising candidate for further investigation.

The synthesis of 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine involves a multi-step process that typically starts with the formation of a triazolopyridine core. Subsequent bromination and cyclopropylation steps are then carried out to introduce the bromine and cyclopropyl substituents. Recent advancements in synthetic methodologies have made it possible to achieve high yields and purities of this compound, facilitating its use in various research settings.

In terms of its chemical properties, 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine exhibits excellent stability under a wide range of conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in biological assays. The compound's low toxicity and good pharmacokinetic properties further enhance its potential as a lead molecule for drug development.

The biological activity of 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine has been extensively studied in recent years. One of the most notable findings is its potent inhibitory effect on specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. These findings have opened up new avenues for the development of targeted therapies using this compound.

Clinical trials involving 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. Further studies are needed to fully understand its mechanism of action and optimize its therapeutic potential.

In addition to its therapeutic applications, 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine has also shown promise as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for investigating the underlying mechanisms of various diseases. Researchers are using this compound to gain insights into the role of specific enzymes and signaling pathways in disease progression.

The future prospects for 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can improve its bioavailability and reduce side effects. These advancements are expected to bring this compound closer to clinical use.

In conclusion, 5-bromo-2,7-dicyclopropyl-1,2,4triazolo[1,5-a]pyridine (CAS No. 2138354-43-3) is a highly promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in the field of medicinal chemistry.